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Compound of Interest

Compound Name: Ethyl 4-chlorobutyrate

Cat. No.: B132464 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Ethyl 4-chlorobutyrate. The

following procedural guidance is designed to ensure safe handling, storage, and disposal of

this chemical in a laboratory setting.

Chemical Profile: Ethyl 4-chlorobutyrate is a combustible liquid that can cause skin and

serious eye irritation, and may also cause respiratory irritation.[1][2][3][4] It is harmful if

swallowed.[2][5]

Hazard Identification:

Signal Word: Warning[1][2][5]

Hazard Statements:

H227: Combustible liquid.[2]

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[1][2][4]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation.[2][5]
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Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The following table

summarizes the recommended PPE for handling Ethyl 4-chlorobutyrate.
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Scenario
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine Handling

& Weighing

Tightly fitting

safety goggles

with side shields.

[6]

Chemical-

resistant gloves

(e.g., Butyl

rubber, Viton®).

Standard nitrile

gloves are not

recommended

for prolonged

contact.[6]

Flame-resistant

lab coat.[6]

Not required

under normal

use conditions

with adequate

ventilation.[1]

Large Volume

Transfers &

Operations with

Splash Potential

Face shield worn

over safety

goggles.[2][6][7]

Chemical-

resistant gloves

(e.g., Butyl

rubber, Viton®).

[6]

Chemically

resistant apron

over a lab coat.

[6]

ABEK

(EN14387)

respirator filter

may be

appropriate if

ventilation is

inadequate.[5][7]

Spill Cleanup

Face shield and

safety goggles.

[2]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant apron

or suit, closed-

toe shoes.[6]

Air-purifying

respirator with

appropriate

cartridges if spill

is large or in a

poorly ventilated

area.[7]

Fire Emergency

Full facepiece

with self-

contained

breathing

apparatus

(SCBA).[2][3]

N/A (as part of

full protective

gear).

Full protective,

flame-resistant

gear.[1][3]

Self-contained

breathing

apparatus

(SCBA) with

pressure-

demand or other

positive pressure

mode.[2][3]
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Experimental Protocols
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe mist, vapors, or spray.[1]

All handling of Ethyl 4-chlorobutyrate should be conducted in a properly functioning

chemical fume hood.[6]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2] Use spark-proof

tools and explosion-proof equipment.[1][3]

Store in a cool, dry, and well-ventilated place.[2][3] Keep the container tightly closed.[2][3]

Spill Response:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[2][3]

Ventilate the area.

Wear appropriate PPE as outlined in the table above.

Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[1]

[3][8]

Collect the absorbed material into a suitable, closed container for disposal.[1][2][3]

Clean the spill area thoroughly.

Disposal Plan
Ethyl 4-chlorobutyrate is a halogenated organic compound and its waste is classified as

hazardous.[1][8] It must be disposed of according to local, state, and federal regulations.

Step-by-Step Disposal Protocol:
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Segregation: At the point of generation, collect all waste containing Ethyl 4-chlorobutyrate
in a designated and clearly labeled "Halogenated Organic Waste" container.[8] Do not mix

with non-halogenated waste.[8]

Container Selection: Use a chemically compatible, leak-proof container with a secure, screw-

top cap.[8]

Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated Organic

Waste," and the full chemical name: "Ethyl 4-chlorobutyrate."

Storage: Store the sealed waste container in a designated, well-ventilated, and cool

secondary containment area, away from incompatible materials.[8]

Disposal: Arrange for collection by a licensed environmental disposal company.[2][8] Do not

pour down the drain or dispose of with general laboratory trash.[8]
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Start: Handling Ethyl 4-chlorobutyrate

Assess the Task

Routine Handling / Weighing

Low Risk

Splash Potential / Large Volume

Medium Risk

Spill Cleanup

High Risk

Fire Emergency

Emergency

Safety Goggles, 
Chemical-Resistant Gloves, 

Lab Coat

Face Shield over Goggles, 
Chemical-Resistant Gloves, 

Chemical Apron over Lab Coat

Face Shield & Goggles, 
Heavy-Duty Gloves, 

Chemical-Resistant Apron/Suit
Full Protective Gear with SCBA
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Generate Ethyl 4-chlorobutyrate Waste

Segregate into 'Halogenated Organic Waste' Container

Label Container Correctly

Store in Secondary Containment

Arrange for Licensed Disposal

Waste Disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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